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Compound of Interest

Compound Name: R121919

Cat. No.: B1676987

This document provides crucial safety and logistical information for the proper handling and
disposal of R121919, a potent and selective CRF1 receptor antagonist. The following
procedural guidance is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

Chemical and Physical Properties

A summary of the key properties of R121919 is provided in the table below for easy reference.

Property Value Reference
Synonyms NBI30775 [1]
Molecular Formula C22H32Ns [1][2]
Molecular Weight 380.53 g/mol [1112]
Appearance Solid, White to off-white 2]

powder
Purity =>98% (HPLC)
CAS Number 195055-03-9 [1][2]

Safety and Handling Precautions
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According to the Safety Data Sheet (SDS), R121919 is not classified as a hazardous
substance or mixture.[1] However, standard laboratory safety protocols should always be
followed.

e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat, when handling R121919.

o Ventilation: Use in a well-ventilated area to avoid inhalation of dust or aerosols.[1]

o Contact: Avoid contact with eyes and skin.[1] In case of contact, follow the first aid measures
outlined below.

First Aid Measures

Immediate first aid measures are critical in the event of accidental exposure.

Exposure Route First Aid Procedure Reference

Immediately flush eyes with
plenty of water. Remove

Eye Contact contact lenses if present and [1]
easy to do. Continue rinsing.

Seek medical attention.

Rinse skin with plenty of water.
) Remove contaminated clothing
Skin Contact _ [1]
and shoes. Seek medical

attention if irritation persists.

Move the person to fresh air. If

breathing is difficult, administer
Inhalation oxygen or provide artificial [1]

respiration. Seek medical

attention.

Do NOT induce vomiting.
) Wash out mouth with water.
Ingestion ] ) ) [1]
Seek immediate medical

attention.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1676987?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-14127/R121919-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1676987?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-14127/R121919-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-14127/R121919-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-14127/R121919-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-14127/R121919-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-14127/R121919-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-14127/R121919-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal Procedures

While R121919 is not classified as hazardous, it is imperative to follow proper disposal
procedures to ensure environmental safety and regulatory compliance. Unused R121919 and
its empty containers must be disposed of as chemical waste.

Step-by-Step Disposal Protocol:

Waste Characterization: Although not federally listed as hazardous, consult local regulations
to confirm classification, as state and local definitions of hazardous waste may vary.[3][4]

Solid Waste:

o Collect waste R121919 powder in a designated, clearly labeled, and sealed container for
chemical waste.

o Do not mix with other waste streams unless compatibility is confirmed.

Solutions:

o Agqueous solutions of R121919 should be collected in a designated, sealed, and clearly
labeled container for aqueous chemical waste.

o Do not dispose of solutions down the drain.

Contaminated Materials:

o Dispose of any materials contaminated with R121919, such as gloves, weighing papers,
and pipette tips, as chemical waste.

o Place these materials in a designated, sealed, and clearly labeled container.

Empty Containers:
o Triple rinse empty containers with a suitable solvent (e.g., ethanol).

o Collect the rinsate as chemical waste.
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o Deface the label on the empty container before disposal in the appropriate solid waste
stream, in accordance with institutional guidelines.[5]

o Waste Pickup: Arrange for the disposal of all R121919 waste through your institution's
environmental health and safety (EHS) office or a licensed chemical waste disposal
contractor.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
R121919.
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Caption: Logical workflow for the proper disposal of R121919 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for
R121919]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676987#r121919-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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